(3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine

• IUPAC Name: (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine
• InChI: InChI=1S/C12H17FN2O3S/c1-9-8-15(6-5-14-9)19(16,17)10-3-4-12(18-2)11(13)7-10/h3-4,7,9,14H,5-6,8H2,1-2H3/t9-/m0/s1
• InChI Key: QXTUCLRIUYMEKZ-VIFPVBQESA-N
• Canonical SMILES: CC1CN(CCN1)S(=O)(=O)C2=CC(=C(C=C2)OC)F
• Isomeric SMILES: C[C@H]1CN(CCN1)S(=O)(=O)C2=CC(=C(C=C2)OC)F
• Molecular Formula: C12H17FN2O3S
• Molecular Weight: 288.34 g/mol

Description

(3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine, also known as FMSP, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. FMSP is a piperazine derivative that has shown promising results in various studies, making it a subject of interest for researchers in different fields.

Mechanism of Action

The mechanism of action of (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine is based on its interaction with the GABA(A) receptor. (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine binds to a specific site on the receptor, causing an inhibitory effect on the receptor's activity. This results in a decrease in synaptic transmission in the brain, which can have various effects depending on the specific brain region and the type of neurons involved.
Biochemical and Physiological Effects:
(3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been shown to have various biochemical and physiological effects, including anxiolytic, sedative, and anticonvulsant effects. These effects are mediated by the inhibition of the GABA(A) receptor, which is involved in the regulation of neuronal activity in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine is its high purity, which makes it a reliable tool for scientific research. (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine also has good pharmacokinetic properties and a favorable safety profile, making it a promising candidate for the development of new drugs.
However, one of the limitations of (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine is its limited solubility in water, which can make it challenging to work with in certain experimental setups. Additionally, (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine's inhibitory effect on the GABA(A) receptor can make it challenging to interpret the results of experiments involving the receptor.

Future Directions

There are several future directions for research involving (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine. One potential direction is the development of new drugs based on (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine's structure and pharmacological properties. Another potential direction is the study of (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine's effects on other neurotransmitter systems in the brain, which could lead to new insights into the regulation of neuronal activity.
Additionally, the use of (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine as a tool compound for the study of the GABA(A) receptor could lead to new insights into the receptor's structure and function, which could have implications for the development of new drugs for the treatment of neurological disorders.

Synthesis Methods

(3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine can be synthesized using a simple and efficient method that involves the reaction of 3-fluoro-4-methoxybenzenesulfonyl chloride with 3-methylpiperazine in the presence of a base. The resulting product is a white crystalline solid with a purity of over 95%.

Scientific Research Applications

(3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been studied for its potential applications in various fields of scientific research, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been shown to have an inhibitory effect on the GABA(A) receptor, which is involved in the regulation of synaptic transmission in the brain. This makes (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine a potential candidate for the development of new drugs for the treatment of neurological disorders such as epilepsy and anxiety.
In pharmacology, (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been studied for its potential as a tool compound for the identification and characterization of new drug targets. (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been shown to bind to a specific site on the GABA(A) receptor, making it a useful tool for the study of the receptor's structure and function.
In medicinal chemistry, (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been studied for its potential as a lead compound for the development of new drugs. (3S)-1-(3-fluoro-4-methoxyphenyl)sulfonyl-3-methylpiperazine has been shown to have good pharmacokinetic properties and a favorable safety profile, making it a promising candidate for further development.